4-BROMO-1H-INDOLE-2-BORONIC ACID PINACOL ESTER

Specification

• CAS No.: 1256358-97-0
• Molecular Formula: C14H17BBrNO2
• Molecular Weight: 322.009
• IUPAC Name: 4-bromo-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• Standard InChI: InChI=1S/C14H17BBrNO2/c1-13(2)14(3,4)19-15(18-13)12-8-9-10(16)6-5-7-11(9)17-12/h5-8,17H,1-4H3
• Standard InChI Key: LAQMOXKWQOAHNA-UHFFFAOYSA-N
• SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(N2)C=CC=C3Br

Introduction

Chemical Identity and Structure

4-Bromo-1H-indole-2-boronic acid pinacol ester consists of an indole scaffold with a bromine substituent at the 4-position and a pinacol-protected boronic acid moiety at the 2-position. This structural arrangement provides unique reactivity patterns that are highly valuable in synthetic chemistry.

Property	Information
IUPAC Name	4-bromo-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
CAS Number	1256358-97-0
Molecular Formula	C14H17BBrNO2
Molecular Weight	322.01 g/mol
InChI	InChI=1S/C14H17BBrNO2/c1-13(2)14(3,4)19-15(18-13)12-8-9-10(16)6-5-7-11(9)17-12/h5-8,17H,1-4H3
InChI Key	LAQMOXKWQOAHNA-UHFFFAOYSA-N
Canonical SMILES	B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(N2)C=CC=C3Br

Physical and Chemical Properties

The physical and chemical properties of 4-Bromo-1H-indole-2-boronic acid pinacol ester determine its behavior in various chemical reactions and applications. While specific data on some physical properties is limited in the available literature, several key characteristics can be identified.

The compound typically appears as a solid at room temperature. The presence of the boronic acid pinacol ester group imparts specific reactivity patterns that are valuable in synthetic organic chemistry, particularly in cross-coupling reactions. The bromine substituent at the 4-position provides an additional reactive site for further functionalization.

Synthesis Methods

Laboratory Scale Synthesis

The synthesis of 4-Bromo-1H-indole-2-boronic acid pinacol ester typically follows a two-step process:

• Bromination: The indole ring is selectively brominated at the 4-position using a brominating agent such as N-bromosuccinimide (NBS) in dichloromethane as the solvent.

• Borylation: The brominated indole undergoes a borylation reaction with bis(pinacolato)diboron in the presence of a palladium catalyst (e.g., Pd(dppf)Cl₂) and a base such as potassium acetate. This reaction is typically performed in tetrahydrofuran (THF) under inert atmosphere conditions.

The reaction can be represented as:

• Indole + NBS → 4-Bromo-indole

• 4-Bromo-indole + Bis(pinacolato)diboron + Pd catalyst + Base → 4-Bromo-1H-indole-2-boronic acid pinacol ester

Optimization Strategies

Several approaches have been identified to optimize the synthesis of this compound:

• Using lower catalyst loading (1 mol%) to reduce costs while maintaining efficiency

• Selecting appropriate solvent/base combinations to suppress unwanted side reactions

• Implementing strict anhydrous conditions to prevent hydrolysis of the boronate ester

• Continuous monitoring via TLC or in situ NMR to track the progress of boron incorporation

Chemical Reactivity

4-Bromo-1H-indole-2-boronic acid pinacol ester exhibits versatile reactivity that makes it valuable in organic synthesis.

Suzuki-Miyaura Coupling

One of the most significant reactions involving this compound is the Suzuki-Miyaura coupling. In this reaction, the boronic ester moiety reacts with aryl or vinyl halides in the presence of a palladium catalyst and a base to form new carbon-carbon bonds. This reaction is widely used in the synthesis of complex organic molecules, including pharmaceuticals.

Oxidation Reactions

The boronic ester group can undergo oxidation to form a hydroxyl group when treated with oxidizing agents such as hydrogen peroxide or sodium perborate. This transformation provides access to hydroxylated indole derivatives.

Substitution Reactions

The bromine atom at the 4-position can participate in various substitution reactions with nucleophiles such as amines, thiols, and alkoxides. This reactivity allows for further functionalization of the indole scaffold.

Sequential Functionalization

The compound's dual functionality allows for sequential transformations. Typically, the boronic ester participates in Suzuki-Miyaura coupling first, while the bromine remains inert under these conditions. Subsequently, the bromine can undergo Buchwald-Hartwig amination or Ullmann coupling reactions.

Applications in Organic Synthesis

4-Bromo-1H-indole-2-boronic acid pinacol ester serves as a valuable building block in various synthetic applications.

Medicinal Chemistry

In medicinal chemistry, this compound is used as a precursor for synthesizing biologically active molecules with potential applications in cancer treatment, antibacterial agents, and other therapeutic areas. The indole core is present in numerous pharmaceuticals and natural products, making this derivative particularly valuable.

Materials Science

The compound has applications in materials science, particularly in the development of organic electronic materials such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

Chemical Biology

In chemical biology, it serves as a probe for studying biological processes and interactions, particularly in enzyme inhibition and protein-ligand binding studies.

Biological Activity and Medicinal Applications

Research has identified several potential biological activities associated with 4-Bromo-1H-indole-2-boronic acid pinacol ester and its derivatives.

Anticancer Activity

Indole derivatives, including compounds similar to 4-Bromo-1H-indole-2-boronic acid pinacol ester, have demonstrated significant anticancer properties. Research indicates that these compounds can inhibit various cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest.

Key mechanisms of action include:

• Inhibition of specific protein kinases involved in cancer progression

• Modulation of signaling pathways crucial for cell survival and proliferation, such as PI3K/Akt and MAPK pathways

Antibacterial Activity

Boronic acids, including this compound, have been studied for their antibacterial properties. They have shown particular efficacy against certain strains of bacteria by targeting β-lactamases, enzymes that confer antibiotic resistance.

A case study highlighted the effectiveness of boronic acids in overcoming Ambler class B β-lactamases, enhancing the activity of existing antibiotics against resistant bacterial strains.

Research Findings and Case Studies

Several significant research findings related to 4-Bromo-1H-indole-2-boronic acid pinacol ester and structurally similar compounds have been reported.

Indole Derivatives in Cancer Treatment

Studies have demonstrated that specific indole derivatives can induce apoptosis in breast cancer cells via mitochondrial pathways. The incorporation of boronic acid moieties has been shown to enhance the selectivity and potency of these compounds.

Antibacterial Efficacy Against Drug-Resistant Strains

Research has shown that compounds containing boronic acid groups effectively inhibit the growth of methicillin-resistant Staphylococcus aureus (MRSA) by targeting β-lactamase enzymes. This finding is particularly significant in the context of combating antibiotic resistance.

Comparison with Similar Compounds

4-Bromo-1H-indole-2-boronic acid pinacol ester belongs to a family of related compounds with varying substitution patterns.

Structurally Related Compounds

Similar compounds include:

• 4-Methyl-1H-indole-2-boronic acid pinacol ester (CAS: 1072811-23-4)

• 4-(4-Methyl-1H-pyrazol-1-yl)thiophene-2-boronic acid pinacol ester (CAS: 2223039-98-1)

• 4-Bromo-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile (CAS: 863868-20-6)

Structural and Functional Differences

The key differences among these compounds lie in their substitution patterns and functional groups. The 4-bromo substitution in 4-Bromo-1H-indole-2-boronic acid pinacol ester provides unique reactivity compared to methyl-substituted analogs. The presence of the indole scaffold also distinguishes it from other heterocyclic boronic esters, imparting specific electronic and steric properties that influence its reactivity patterns.